2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride

• CAS No.: 20228-92-6
• Molecular Formula: C14H19Cl3N2O2
• Molecular Weight: 353.7 g/mol
• IUPAC Name: 2-piperidin-1-ium-1-ylethyl N-(2,5-dichlorophenyl)carbamate;chloride
• InChI: InChI=1S/C14H18Cl2N2O2.ClH/c15-11-4-5-12(16)13(10-11)17-14(19)20-9-8-18-6-2-1-3-7-18;/h4-5,10H,1-3,6-9H2,(H,17,19);1H
• InChI Key: BJGBSARQKXUIEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC[NH+](CC1)CCOC(=O)NC2=C(C=CC(=C2)Cl)Cl.[Cl-]

Description

2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride is a chemical compound with the molecular formula C14H19Cl3N2O2. It is known for its applications in various fields of scientific research, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride typically involves the reaction of 2,5-dichlorophenyl isocyanate with 2-piperidinoethanol in the presence of a suitable solvent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized for high yield and purity, with stringent quality control measures in place to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Piperidinoethyl chloride hydrochloride
• 2-Chloroethylpiperidine hydrochloride
• 2-Chloro-N,N-diethylethylamine hydrochloride

Uniqueness

2-Piperidinoethyl 2,5-dichlorocarbanilate hydrochloride is unique due to its specific chemical structure, which imparts distinct physicochemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry .